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Compound of Interest

Compound Name: PF-07054894

Cat. No.: B10856555 Get Quote

Technical Support Center: PF-07054894
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility and handling of PF-07054894.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of PF-07054894?

A1: The recommended solvent for creating a stock solution of PF-07054894 is Dimethyl

Sulfoxide (DMSO). A solubility of up to 100 mg/mL (214.35 mM) can be achieved in DMSO with

the aid of ultrasonication.[1][2] For optimal results, it is advisable to use a fresh, unopened

container of DMSO.

Q2: I am observing precipitation when preparing my PF-07054894 solution. What should I do?

A2: If you observe precipitation or phase separation during the preparation of a PF-07054894
solution, gentle heating and/or sonication can be used to aid dissolution. Ensure your solvent is

of high purity, and for DMSO stock solutions, using a newly opened bottle is recommended.

Q3: Can PF-07054894 be dissolved in aqueous buffers?

A3: There is limited publicly available information on the solubility of PF-07054894 in aqueous

buffers at various pH levels. Due to its molecular structure, it is expected to have low aqueous
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solubility. For in vivo studies, specific co-solvent formulations or nanosuspensions are

recommended.

Q4: What are the recommended formulations for in vivo studies?

A4: Two primary co-solvent systems have been described for in vivo administration of PF-
07054894, both achieving a solubility of at least 2.5 mg/mL (5.36 mM).[1][2] Additionally, a

nanosuspension has been used for oral administration in mice.

Q5: How should I store solutions of PF-07054894?

A5: Stock solutions of PF-07054894 in solvent should be stored at -80°C for up to 6 months or

at -20°C for up to 1 month.[1] It is important to protect the solutions from light and store them

under nitrogen. To avoid degradation from repeated freeze-thaw cycles, it is recommended to

aliquot the stock solution into smaller, single-use vials.

Solubility Data
The following table summarizes the known solubility of PF-07054894 in various solvents and

formulations.
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Solvent/Formulatio
n

Concentration Molarity Notes

Dimethyl Sulfoxide

(DMSO)
100 mg/mL 214.35 mM

Ultrasonic assistance

is required.[1][2]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL ≥ 5.36 mM
A clear solution is

obtained.[1][2]

10% DMSO, 90%

(20% SBE-β-CD in

saline)

≥ 2.5 mg/mL ≥ 5.36 mM
A clear solution is

obtained.[1][2]

Nanosuspension Not specified Not specified

Formulated in 1.25%

w/v hydroxypropyl

cellulose SL and

0.05% w/v dioctyl

sodium sulfosuccinate

in distilled water for

oral dosing in mice.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weigh the desired amount of PF-07054894 powder.

Add the appropriate volume of high-purity DMSO to achieve a 10 mM concentration (e.g., for

1 mg of PF-07054894 with a molecular weight of 466.53 g/mol , add 0.2143 mL of DMSO).[1]

Vortex the solution briefly.

Place the vial in an ultrasonic bath and sonicate until the solution is clear and all solid has

dissolved.

Aliquot into single-use vials and store at -20°C or -80°C.
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Preparation of In Vivo Formulation 1 (with PEG300 and
Tween-80)
This protocol is for preparing a 1 mL working solution with a final concentration of ≥ 2.5 mg/mL.

Start with a stock solution of PF-07054894 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 400 µL of PEG300.

Add 100 µL of the PF-07054894 DMSO stock solution to the PEG300 and mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until uniform.

Add 450 µL of saline to bring the final volume to 1 mL and mix until a clear solution is

formed.

Preparation of In Vivo Formulation 2 (with SBE-β-CD)
This protocol is for preparing a 1 mL working solution with a final concentration of ≥ 2.5 mg/mL.

Start with a stock solution of PF-07054894 in DMSO (e.g., 25 mg/mL).

Prepare a 20% solution of SBE-β-CD in saline.

In a sterile tube, add 900 µL of the 20% SBE-β-CD in saline solution.

Add 100 µL of the PF-07054894 DMSO stock solution to the SBE-β-CD solution and mix

thoroughly until a clear solution is obtained.
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Workflow for Solubilizing PF-07054894

Stock Solution Preparation In Vivo Formulation

Weigh PF-07054894

Add DMSO

Ultrasonicate until clear

Aliquot and Store at -80°C

Start with DMSO Stock

Choose Formulation

PEG300/Tween-80

 A 

SBE-β-CD

 B 

Mix Stock with PEG300

Mix Stock with SBE-β-CD/Saline

Add Tween-80

Add Saline

Final Clear Solution (≥ 2.5 mg/mL)

Click to download full resolution via product page

Caption: Workflow for PF-07054894 Solubilization
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Troubleshooting PF-07054894 Solubility Issues

Start: Precipitation Observed

Is the solvent fresh and high-purity?

Use new, high-purity solvent

No

Applied sonication/gentle heat?

Yes

Sonicate and/or warm gently

No

Is concentration within known limits?

Yes

Dilute to a lower concentration

No

Issue Resolved

Yes

Consider alternative formulation (e.g., nanosuspension)

If dilution not possible

Issue Persists: Contact Technical Support

Click to download full resolution via product page

Caption: Troubleshooting Solubility Issues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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